Cas no 88014-09-9 (2(1H)-Isoquinolineacetic acid, 3,4-dihydro-, ethyl ester)

• Product name: 2(1H)-Isoquinolineacetic acid, 3,4-dihydro-, ethyl ester
• CAS No: 88014-09-9
• MF: C₁₃H₁₇NO₂
• MW: 219.27958
• CID: 648516
• PubChem ID: 2839036

2(1H)-Isoquinolineacetic acid, 3,4-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolineacetic acid, 3,4-dihydro-, ethyl ester
• ethyl 2-(3,4-dihydro-1H-isoquinolin-2-yl)acetate
• CS-0364454
• (3,4-Dihydro-1H-isoquinolin-2-yl)-acetic Acid Ethyl Ester
• ethyl 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)acetate
• DTXSID20385568
• (3,4-Dihydro-1H-isoquinolin-2-yI)-acetic acid ethyl ester
• Ethyl (3,4-dihydro-1H-isoquinolin-2-yl)acetate
• Ethyl 2-(3,4-dihydroisoquinolin-2(1H)-yl)acetate
• Ethyl 3,4-dihydroisoquinolin-2(1H)-ylacetate
• AKOS003961022
• LS-11649
• Ethyl(3,4-dihydro-1H-isoquinolin-2-yl)acetate
• SCHEMBL7399072
• SR-01000202966-1
• 88014-09-9
• 2-ethoxycarbonylmethyl-1,2,3,4-tetrahydroisoquinoline
• Ethyl (3,4-dihydro-1H-isoquinolin-2-yl)aceate
• MFCD00977193
• SR-01000202966
• starbld0046646
• GHOHMWFWHPKYBJ-UHFFFAOYSA-N
• ethyl 2-(3,4-dihydroisoquinolin-2(1h)-yl) acetate

• Inchi： InChI=1S/C13H17NO2/c1-2-16-13(15)10-14-8-7-11-5-3-4-6-12(11)9-14/h3-6H,2,7-10H2,1H3
• InChI Key： GHOHMWFWHPKYBJ-UHFFFAOYSA-N
• SMILES： CCOC(=O)CN1CCC2=CC=CC=C2C1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 2.1